Cas no 857425-57-1 (1-Pyrrolidineacetic acid, 2-carboxy--alpha--methyl-5-oxo-)

1-Pyrrolidineacetic  acid,  2-carboxy--alpha--methyl-5-oxo- structure
857425-57-1 structure
Product Name:1-Pyrrolidineacetic acid, 2-carboxy--alpha--methyl-5-oxo-
CAS No:857425-57-1
MF:C8H11NO5
MW:201.176642656326
CID:717733
Update Time:2023-03-28

1-Pyrrolidineacetic acid, 2-carboxy--alpha--methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidineaceticacid, 2-carboxy-a-methyl-5-oxo-
    • 1-Pyrrolidineacetic acid, 2-carboxy--alpha--methyl-5-oxo-
    • 1-Pyrrolidineacetic acid, 2-carboxy--alpha--methyl-5-oxo-
    • 1-Pyrrolidineacetic acid, 2-carboxy-α-methyl-5-oxo-
    • 1-(1-Carboxyethyl)-5-oxopyrrolidine-2-carboxylic acid
    • Inchi: 1S/C8H11NO5/c1-4(7(11)12)9-5(8(13)14)2-3-6(9)10/h4-5H,2-3H2,1H3,(H,11,12)(H,13,14)
    • InChI Key: SMNZRNHRKMEAHH-UHFFFAOYSA-N
    • SMILES: N1(C(C)C(O)=O)C(=O)CCC1C(O)=O

Computed Properties

  • Exact Mass: 201.064
  • Monoisotopic Mass: 201.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.9A^2

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